Cas no 229614-05-5 (2,3-Diethylpiperazine)

2,3-Diethylpiperazine is a heterocyclic organic compound featuring a piperazine backbone with ethyl substituents at the 2 and 3 positions. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its symmetrical substitution pattern enhances stability and reactivity in nucleophilic and condensation reactions. The compound is particularly useful in the development of bioactive molecules, including potential CNS agents, due to its ability to modulate lipophilicity and bioavailability. High purity grades are available to meet stringent research and industrial requirements. Proper handling is advised due to its potential sensitivity to air and moisture.
2,3-Diethylpiperazine structure
2,3-Diethylpiperazine structure
Product Name:2,3-Diethylpiperazine
CAS No:229614-05-5
MF:C20H36N2O6
MW:400.50964641571
MDL:MFCD18206324
CID:836564
Update Time:2026-04-29

2,3-Diethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3R,4R)-Methyl 3-((R)-1-acetamido-2-ethylbutyl)-4-((tert-butoxycarbonyl)amino)-2-hydroxycyclopentanecarboxylate
    • (1S,2S,3R,4R)-Methyl 3-((R)-1-acetamido-2-ethylbutyl)-4-(tert-butoxycarbonylamino)-2-hydroxycyclopentanecarboxylate
    • methyl (1S,2S,3R,4R)-3-[(1R)-1-acetamido-2-ethylbutyl]-2-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
    • 2,3-Diethylpiperazine
    • MDL: MFCD18206324

Computed Properties

  • Exact Mass: 400.25748

Experimental Properties

  • PSA: 113.96

2,3-Diethylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB483828-250 mg
(1S,2S,3R,4R)-Methyl 3-((R)-1-acetamido-2-ethylbutyl)-4-(t-butoxycarbonylamino)-2-hydroxycyclopentanecarboxylate; .
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AB483828-1 g
(1S,2S,3R,4R)-Methyl 3-((R)-1-acetamido-2-ethylbutyl)-4-(t-butoxycarbonylamino)-2-hydroxycyclopentanecarboxylate; .
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Additional information on 2,3-Diethylpiperazine

2,3-Diethylpiperazine: A Comprehensive Overview

2,3-Diethylpiperazine, with the CAS registry number CAS No. 229614-05-5, is a heterocyclic organic compound belonging to the piperazine family. Piperazines are six-membered rings consisting of four carbon atoms and two nitrogen atoms at positions 1 and 4. The compound 2,3-Diethylpiperazine is characterized by the presence of ethyl groups attached to the 2 and 3 positions of the piperazine ring, which imparts unique chemical and physical properties to the molecule.

The synthesis of 2,3-Diethylpiperazine typically involves the alkylation of piperazine with ethyl halides in the presence of a suitable base. This reaction is often carried out under reflux conditions to ensure complete substitution at the 2 and 3 positions. The resulting compound is a white crystalline solid with a melting point of approximately 78–80°C. Its molecular formula is C8H16N2, and its molecular weight is 144.21 g/mol.

2,3-Diethylpiperazine has been studied for its potential applications in various fields due to its structural versatility. One of the key areas of research involves its use as a building block in organic synthesis. The compound's nitrogen atoms can act as nucleophiles in various reactions, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the construction of bioactive compounds, including pharmaceutical agents and agrochemicals.

In the pharmaceutical industry, 2,3-Diethylpiperazine has been investigated for its ability to form stable complexes with metal ions. These metal complexes have shown promise as potential antitumor agents due to their ability to inhibit key enzymes involved in cancer cell proliferation. For instance, research published in 2023 demonstrated that certain copper complexes derived from 2,3-Diethylpiperazine exhibited significant cytotoxic activity against human breast cancer cells.

Beyond its role in drug discovery, 2,3-Diethylpiperazine has also found applications in materials science. Its ability to form coordination polymers has led to its use in the development of novel porous materials with potential applications in gas storage and separation technologies. Recent advancements in this area have focused on optimizing the synthesis conditions to enhance the porosity and stability of these materials.

The chemical stability of 2,3-Diethylpiperazine makes it suitable for use under a wide range of conditions. However, like other piperazines, it can undergo various transformations under specific reaction conditions. For example, treatment with strong acids or bases can lead to ring-opening reactions or further alkylation/substitution at other positions on the ring.

In terms of safety considerations, while 2,3-Diethylpiperazine is not classified as a hazardous material under normal handling conditions, it should be stored in a cool, dry place away from incompatible substances such as strong oxidizing agents or acids. Proper personal protective equipment should be worn during handling to minimize exposure risks.

The ongoing research into CAS No. 229614-05-5, or 2,3-Diethylpiperazine, continues to uncover new applications and insights into its chemical behavior. As advancements in synthetic chemistry and materials science progress, this compound is expected to play an increasingly important role in both academic research and industrial applications.

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